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Compound of Interest

Compound Name: 2,3-Dimethylpentanal

Cat. No.: B105951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Dimethylpentanal. The information presented is intended to support research, development,
and quality control activities where this compound is utilized.

Summary of Physical Properties

2,3-Dimethylpentanal is an organic compound with the chemical formula C7H140.[1][2][3][4]
A summary of its key physical properties is provided in the table below.

Physical Property Value

Molecular Formula C7H140[1][2][3][4]
Molecular Weight 114.19 g/mol [5][6][7]
Boiling Point 134.5 °C at 760 mmHg[1]
Melting Point Not available

Density 0.803 g/mL[1]

Refractive Index 1.401[1]

Solubilit Limited solubility in water; soluble in many
olubili
Y organic solvents|[5]
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Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for the characterization and
application of chemical compounds. The following sections outline standard experimental
methodologies applicable to 2,3-Dimethylpentanal.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[8] For small quantities of 2,3-Dimethylpentanal, a micro-
boiling point method is suitable.[9]

Micro-Boiling Point Method:

Sample Preparation: A small volume (a few milliliters) of 2,3-Dimethylpentanal is placed in a
fusion tube.[10]

o Capillary Insertion: A capillary tube, sealed at one end, is placed in the fusion tube with the
open end submerged in the liquid.[10]

e Heating: The fusion tube is attached to a thermometer and heated in a suitable apparatus,
such as a Thiele tube or an aluminum block.[10]

» Observation: As the sample is heated, a stream of bubbles will emerge from the capillary
tube.[11] The heat is then removed.

o Measurement: The boiling point is the temperature at which the liquid begins to re-enter the
capillary tube.[11]

Density is the mass of a substance per unit volume.[12] It is a fundamental physical property
that can be determined by measuring the mass and volume of a sample.[13]

Procedure:

e Mass Measurement: A clean, dry volumetric flask or pycnometer is weighed on an analytical
balance.[14]

¢ Volume Measurement: A known volume of 2,3-Dimethylpentanal is added to the flask.[13]

e Final Mass Measurement: The flask containing the liquid is reweighed.[13]
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» Calculation: The mass of the 2,3-Dimethylpentanal is calculated by subtracting the initial
mass of the flask from the final mass. The density is then determined by dividing the mass by
the volume.[15]

The refractive index measures how much the path of light is bent, or refracted, when entering a
material. It is a characteristic property useful for identification and purity assessment.

Procedure using an Abbe Refractometer:
o Calibration: The instrument is calibrated with a standard of known refractive index.

o Sample Application: A few drops of 2,3-Dimethylpentanal are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the instrument is adjusted to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs.

» Reading: The refractive index is read from the scale. The temperature should be recorded as
refractive index is temperature-dependent.

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[16]

Qualitative Procedure:

e Solvent Addition: A small, measured amount of 2,3-Dimethylpentanal is added to a test tube
containing a specific solvent (e.g., water, ethanol).

e Mixing: The mixture is agitated to promote dissolution.

o Observation: The solution is observed to determine if the 2,3-Dimethylpentanal has
dissolved completely (soluble), not at all (insoluble), or partially (partially soluble).[17]

Visualization of Property Relationships

The physical properties of a compound are interconnected and influenced by its molecular
structure and external conditions. The following diagram illustrates these relationships for 2,3-
Dimethylpentanal.
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Caption: Logical relationships between the molecular structure and physical properties of 2,3-
Dimethylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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